5-Amino-2-(difluoromethyl)-N-propylpyrazole-3-carboxamide
Description
5-Amino-2-(difluoromethyl)-N-propylpyrazole-3-carboxamide , often abbreviated as DFMO , is a compound with intriguing antiviral properties. It targets the polyamine biosynthetic pathway by inhibiting ornithine decarboxylase (ODC) . ODC plays a crucial role in polyamine synthesis, which is essential for cell growth and proliferation. DFMO is particularly notable for its broad-spectrum antiviral activity, including efficacy against viruses like SARS-CoV-2 .
Molecular Structure Analysis
DFMO’s molecular formula is C6H5F3N2 , with a molecular weight of 162.12 g/mol . The compound consists of a pyrazole core with an amino group, a difluoromethyl group, and a propyl substituent. The trifluoromethyl modification enhances its pharmacological properties .
Mechanism of Action
DFMO’s primary mechanism of action lies in inhibiting ornithine decarboxylase . By doing so, it disrupts polyamine biosynthesis, leading to reduced cell proliferation. This inhibition affects various cellular processes, including viral replication. The compound’s antiviral activity makes it a promising candidate for drug development .
properties
IUPAC Name |
5-amino-2-(difluoromethyl)-N-propylpyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12F2N4O/c1-2-3-12-7(15)5-4-6(11)13-14(5)8(9)10/h4,8H,2-3H2,1H3,(H2,11,13)(H,12,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COORCKOBPFLDDB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC(=NN1C(F)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12F2N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-1-(difluoromethyl)-N-propyl-1H-pyrazole-5-carboxamide | |
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